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Compound of Interest

Compound Name: 5-Bromo-2-nitropyridine

Cat. No.: B047719 Get Quote

This document provides a detailed summary of the fundamental physicochemical properties of

5-Bromo-2-nitropyridine, a key reagent in various synthetic applications. The information

presented is intended for researchers, scientists, and professionals engaged in drug

development and chemical synthesis.

Physicochemical Properties
The core molecular attributes of 5-Bromo-2-nitropyridine are summarized in the table below.

These values are fundamental for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₅H₃BrN₂O₂[1][2][3]

Molecular Weight 202.99 g/mol [1][2][3]

CAS Number 39856-50-3[1][2][4]

Experimental Considerations
The determination of the molecular weight and formula of a compound like 5-Bromo-2-
nitropyridine is typically achieved through a combination of mass spectrometry and elemental

analysis.
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Mass Spectrometry: This technique provides a precise mass-to-charge ratio, which is

instrumental in determining the molecular weight of a compound.

Elemental Analysis: This method determines the percentage composition of the individual

elements (carbon, hydrogen, nitrogen, etc.) within the compound, which is used to confirm

the empirical and molecular formula.

Due to the standardized and universally accepted nature of these analytical techniques, a

detailed experimental protocol is not provided within this document. Researchers are advised

to consult standard laboratory operating procedures for these methods.

Contextual Relationships in Synthesis
While there are no biological signaling pathways directly associated with 5-Bromo-2-
nitropyridine itself, its utility is demonstrated in the synthesis of biologically active molecules.

For instance, it is employed as a reagent in the synthesis of novel benzimidazoles, which are

potent inhibitors of TIE-2 and VEGFR-2 tyrosine kinase receptors[4]. The logical workflow for

such a synthetic process can be conceptualized as follows:

5-Bromo-2-nitropyridine
(Starting Material)

Chemical Reaction
(e.g., Suzuki Coupling, etc.) Intermediate Product(s) Final Product

(e.g., Benzimidazole Derivative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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